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Compound of Interest

Compound Name: 7-Hexadecenedioic acid, (7Z)-

CAS No.: 253687-18-2

Cat. No.: B12656049

Get Quote

Executive Summary & Application Context
(7Z)-7-Hexadecenedioic acid (CAS: 253687-18-2) is a critical long-chain unsaturated

dicarboxylic acid. It serves as a pivotal intermediate in the synthesis of macrocyclic musk

compounds (e.g., Civetone) and high-performance polyamides. Its value lies in the precise

geometry of the cis (Z) double bond, which imparts specific rheological and melting properties

to derived polymers and fragrances.

This guide provides a rigorous spectral analysis of (7Z)-7-Hexadecenedioic acid, comparing it

against its saturated analog (Hexadecanedioic acid) and its geometric isomer ((E)-7-

Hexadecenedioic acid). The data presented here synthesizes empirical fatty acid chemometrics

with high-fidelity predictive modeling to establish a validation standard for researchers.

Structural Analysis & Numbering
To ensure accurate spectral assignment, the carbon backbone is numbered according to

IUPAC priority rules, assigning the lowest locant to the alkene unsaturation.

Structure:HOOC-(CH2)5-CH=CH-(CH2)7-COOH
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Formula: C16H28O4

Molecular Weight: 284.4 g/mol

Key Feature: Asymmetric chain distribution around the (Z)-alkene (5 carbons vs. 7 carbons

to the carboxyls).

DOT Diagram 1: Structural Logic & Assignment
Workflow
The following diagram illustrates the logical flow for assigning NMR signals and distinguishing

the target compound from its impurities.
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Caption: Logical decision tree for validating (7Z)-7-Hexadecenedioic acid against common

structural analogs.

Experimental Protocol for High-Resolution NMR
To replicate the data below, adhere to this self-validating protocol designed to minimize solvent

effects and maximize resolution of the allylic regions.

Solvent Selection: Use CDCl3 (Chloroform-d) for routine analysis.
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Reasoning: It minimizes carboxyl proton exchange broadening compared to MeOD and

provides distinct separation of the

-methylene protons. Use DMSO-d6 only if solubility is an issue, but be aware of solvent
peak overlap with the allylic region (~2.5 ppm).

Concentration: Prepare a 10-15 mg/mL solution.

Reasoning: High concentrations can induce dimerization of carboxylic acids, shifting the -

COOH proton signal and potentially broadening

-CH2 signals due to viscosity changes.

Acquisition Parameters (13C):

Relaxation Delay (D1): Set to > 2.0 seconds (ideally 5s for quantitative work).

Reasoning: Carboxyl carbons (C1, C16) have long T1 relaxation times. Short delays will

suppress these peaks, leading to incorrect integration ratios.

Spectral Data Comparison
Table 1: 1H NMR Data (400 MHz, CDCl3)
Comparison of Target vs. Saturated Analog.
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Position /
Assignment

(7Z)-7-
Hexadecenedi
oic Acid
(Target)

Hexadecanedi
oic Acid
(Saturated)

Multiplicity
Integral
(Target)

-COOH ~11.0 - 12.0 ppm ~11.0 - 12.0 ppm br s 2H

-CH=CH-

(Olefinic)
5.34 ppm Absent m 2H

-CH2-COOH (

)
2.34 ppm 2.34 ppm t (J=7.5 Hz) 4H

-CH2-CH=

(Allylic)
2.02 ppm Absent m 4H

-CH2-CH2-

COOH (

)

1.63 ppm 1.63 ppm m 4H

Bulk -CH2- 1.30 - 1.35 ppm 1.25 - 1.35 ppm br s ~12H

Expert Insight: The distinguishing feature in the proton spectrum is the multiplet at 5.34 ppm

(vinyl protons) and the "allylic bridge" signal at 2.02 ppm. In the saturated analog, these are

replaced by bulk methylene signals at 1.25 ppm.

Table 2: 13C NMR Data (100 MHz, CDCl3)
Differentiation of Z (Cis) vs. E (Trans) Isomers.
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Carbon Type
(7Z)-Isomer Shift
(ppm)

(E)-Isomer Shift
(ppm)

Distinction Logic

Carbonyl (C1, C16) 180.1 180.1 Non-diagnostic

Olefinic (C7, C8) 129.9 130.4 Minimal difference

Allylic (C6, C9) 27.2 32.5 Primary Diagnostic

-Methylene 34.1 34.1 Non-diagnostic

-Methylene 24.7 24.7 Non-diagnostic

Bulk Methylene 29.0 - 29.6 29.0 - 29.6 Non-diagnostic

Expert Insight: The allylic carbon shift is the "Gold Standard" for geometric assignment. Due to

the gamma-gauche effect, the carbons adjacent to a cis double bond are shielded (shifted

upfield) to ~27 ppm. In the trans isomer, this steric compression is absent, and they resonate

downfield at ~32.5 ppm.

Comparative Performance Analysis
When evaluating (7Z)-7-Hexadecenedioic acid against alternatives for polymer or fragrance

synthesis, the spectral purity directly correlates to material performance.

Scenario A: Isomeric Purity (Z vs E)
Significance: The (7Z) isomer introduces a "kink" in the polymer chain, reducing crystallinity

and melting point compared to the linear (E) isomer.

Detection Limit: 13C NMR can detect <2% (E)-isomer contamination by integrating the 32.5

ppm peak against the 27.2 ppm peak.

Scenario B: Metabolic/Synthetic Origin
Biosynthetic: Often produced via specific desaturases or fermentation of fatty acids (e.g.,

from Civetone pathways). These routes favor high Z-selectivity.
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Synthetic (Metathesis): Chemical metathesis of oleic acid derivatives often yields a

thermodynamic mixture (approx. 80:20 E:Z) unless specific Z-selective catalysts are used.

Verification: If your NMR spectrum shows a small peak at 32.5 ppm (13C) or a coupling

constant

Hz (1H, often buried), your sample is likely of synthetic origin without sufficient purification.

DOT Diagram 2: Isomer Impact on Polymer Properties
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Caption: Correlation between molecular geometry (verified by NMR) and macroscopic material

properties.
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To cite this document: BenchChem. [Technical Comparison Guide: Spectral Characterization
of (7Z)-7-Hexadecenedioic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12656049/docs#technical-comparison-guide-
spectral-characterization-of-7z-7-hexadecenedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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